N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(4-methylbenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-13-5-7-14(8-6-13)19(23)22-16-12-15(9-10-17(16)25-2)21-20(24)18-4-3-11-26-18/h3-12H,1-2H3,(H,21,24)(H,22,23)
• InChI Key: FKIRZWRFOKFSBX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OC

Description

N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE is a complex organic compound with the molecular formula C20H18N2O4. It is known for its unique structure, which includes a furan ring, a methoxy group, and a methylbenzoyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE typically involves multiple steps. One common method includes:

Friedel-Crafts Acylation: This step involves the acylation of an aromatic ring using an acyl chloride and a Lewis acid catalyst, such as aluminum chloride.

Amidation: The resulting acylated product undergoes amidation with an amine to form the desired amide compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity while reducing production costs .

Chemical Reactions Analysis

Types of Reactions

N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or alkanes .

Scientific Research Applications

N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-{4-methoxy-3-[(3-methylbenzoyl)amino]phenyl}-2-furamide
• 5-nitro-N-{4-[(3-methylbenzoyl)amino]phenyl}-2-furamide
• 4-methoxy-3-methylbenzaldehyde

Uniqueness

N-[4-METHOXY-3-(4-METHYLBENZAMIDO)PHENYL]FURAN-2-CARBOXAMIDE stands out due to its unique combination of functional groups, which confer specific chemical and biological properties.